1-Benzoylnapelline

Description

1-Benzoylnapelline is a diterpenoid alkaloid derived from Napelline, which is extracted from Aconitum karakolicum . It is synthesized and has antiarrhythmic activity and a wide therapeutic range, exceeding other known antiarrhythmic agents . It is effective in treating urgent types of arrhythmia . For research purposes, it is available in light yellow crystals .

Aconitine is another well-known alkaloid found in the Aconitum plant . Aconitine activates voltage-gated sodium channels and has been used experimentally to induce arrhythmias, and it also possesses anti-inflammatory and anti-neuralgic properties . Total syntheses of related aconitine alkaloids, such as nominine and neofinaconitine, have been completed . 14-O-acetylneoline is another compound that has been isolated from Aconitum laciniatum, which is used in traditional medicine for treating infections and inflammatory conditions .

As a research assistant, when applying for positions, resumes should be concise, ideally one page for those with under 10 years of experience, and should highlight relevant skills such as data collection and analysis . A hybrid resume format, combining chronological and functional elements, is often ideal to showcase both experience and skills . It's important to emphasize attention to detail and experience with quality control in research tasks .

• CAS No.: 198126-85-1
• Product Name: 1-Benzoylnapelline
• Molecular Formula: C29H37NO4
• Molecular Weight: 463.60 g/mol
• IUPAC Name: [(2R,4S,5R,7R,13R,17R)-11-ethyl-4,7-dihydroxy-13-methyl-6-methylidene-11-azahexacyclo[7.7.2.15,8.01,10.02,8.013,17]nonadecan-16-yl] benzoate
• Standard InChI: InChI=1S/C29H37NO4/c1-4-30-15-27(3)11-10-23(34-26(33)17-8-6-5-7-9-17)29-21(27)12-19(24(29)30)28-14-18(16(2)25(28)32)20(31)13-22(28)29/h5-9,18-25,31-32H,2,4,10-15H2,1,3H3/t18-,19?,20+,21-,22-,23?,24?,25-,27+,28?,29?/m1/s1
• Standard InChIKey: CHQAPVIVKFPRBM-HTQXLVHVSA-N
• SMILES: CCN1CC2(CCC(C34C2CC(C31)C56C4CC(C(C5)C(=C)C6O)O)OC(=O)C7=CC=CC=C7)C
• Canonical SMILES: CCN1CC2(CCC(C34C2CC(C31)C56C4CC(C(C5)C(=C)C6O)O)OC(=O)C7=CC=CC=C7)C
• Appearance: Light yellow crystals
• Purity: ≥ 90 % Method for determining purity: TLC, silica gel KSK system chloroform - methanol 10:1. Mass spectrum
• Synonyms: 16,17-1alpha-O-Benzoyloxy, 12beta,15beta-dihydroxy, 4beta-methyl, N-ethylnapellane
• Reference: - Jahangirov F.N., Sultanhodzhaev M.N., Tashkhodjaev B., Salimov B.T., Chemistry of Natural Comp. 1997, ? 2, pp. 254-270 - Jahangirov F.N., Shahidoyatova N.H., Chemistry prodnyh Comm. 1998, Spec. Release., pp. 131-135 - Sagdullayev B.T., Abramov A.Y., Gagelgans A.N., Jahangirov F.N., Chemistry of Natural Comp. 1998. Number 4, pp. 523-527 - Jahangirov F.N., Badalyants K., Shahidoyatova N.H., CIL spec. issue 1999 - Dzhakhangirov F.N., Sultankhodzhaev M.N., Tashkhodjaev B., Salimov B.T., Chemistry of Natural Comp. 1997, ? 2, pp. 254-270 - Shahidoyatova N.H., Dzhakhangirov F.N., Sultankhodzhaev M.N., Chem-Pharm jornal 2001, ?5, p.31(Russ)
• PubChem Compound: 25199685
• Last Modified: Feb 18 2024